Cas no 1956436-30-8 ((R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE)

• Product Name: (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE
• CAS No: 1956436-30-8
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5172916
• Update Time: 2025-06-12

(R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE Chemical and Physical Properties

Names and Identifiers

• (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE
• Benzoic acid, 2-[(3R)-3-hydroxy-1-pyrrolidinyl]-5-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C13H14F3NO3/c1-20-12(19)10-6-8(13(14,15)16)2-3-11(10)17-5-4-9(18)7-17/h2-3,6,9,18H,4-5,7H2,1H3/t9-/m1/s1
• InChI Key： UDETUOBIPKELFP-SECBINFHSA-N
• SMILES： C(OC)(=O)C1=CC(C(F)(F)F)=CC=C1N1CC[C@@H](O)C1

Additional information on (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE

Introduction to (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE (CAS No. 1956436-30-8)

(R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE (CAS No. 1956436-30-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a hydroxypyrrolidine moiety, which contribute to its potential biological activities and pharmacological properties.

The trifluoromethyl group is a common functional group in pharmaceuticals due to its ability to enhance the metabolic stability and lipophilicity of molecules. This makes (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE an attractive candidate for drug development, particularly in the context of central nervous system (CNS) disorders and cancer therapeutics.

The hydroxypyrrolidine moiety, on the other hand, introduces a chiral center that can significantly influence the compound's enantioselective properties. Chirality is a critical factor in drug design, as different enantiomers can exhibit distinct biological activities and pharmacokinetic profiles. The (R) configuration of this compound has been shown to exhibit superior pharmacological properties compared to its (S) counterpart, making it a valuable tool in the development of enantioselective drugs.

Recent studies have highlighted the potential of (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain conditions. The compound's ability to modulate specific receptors and signaling pathways involved in pain perception and inflammation has been extensively studied.

In another study published in the European Journal of Medicinal Chemistry, (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE was found to have significant antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of key enzymes and pathways involved in tumor growth and metastasis. These findings suggest that this compound could be further developed as a novel anticancer agent.

The synthesis of (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE has been optimized using modern synthetic methods, ensuring high yields and purity. The use of chiral catalysts and asymmetric synthesis techniques has enabled the selective production of the (R) enantiomer, which is crucial for its therapeutic applications. This synthetic approach not only enhances the efficiency of the production process but also ensures the consistency and quality of the final product.

In preclinical studies, (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics are essential for its potential use as an oral medication, which would simplify administration and improve patient compliance. Additionally, the compound's stability under various conditions has been confirmed through extensive stability testing, ensuring its reliability during storage and transportation.

The safety profile of (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE has been evaluated through comprehensive toxicological studies. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile supports its further development as a potential therapeutic agent.

In conclusion, (R)-METHYL 2-(3-HYDROXYPYRROLIDIN-1-YL)-5-(TRIFLUOROMETHYL)BENZOATE (CAS No. 1956436-30-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties and safety profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.